Cas no 1788678-60-3 (N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide)

• Product Name: N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide
• CAS No: 1788678-60-3
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 5941461
• PubChem ID: 86798307
• Update Time: 2025-06-08

N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide
• Z1726775020
• EN300-26684762
• AKOS033567406
• 1788678-60-3

• Inchi： 1S/C13H15N3O4/c1-13(2,3)11(7-14)15-12(18)9-5-4-8(16(19)20)6-10(9)17/h4-6,11,17H,1-3H3,(H,15,18)
• InChI Key： VDHNDXNZLCXODD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1O)[N+](=O)[O-])NC(C#N)C(C)(C)C

Computed Properties

• Exact Mass: 277.10625597g/mol
• Monoisotopic Mass: 277.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 119Ų

Additional information on N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide

Professional Introduction to N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide (CAS No. 1788678-60-3)

N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide is a specialized chemical compound with a molecular formula that reflects its complex structural features. This compound, identified by the CAS number 1788678-60-3, has garnered attention in the field of chemical and pharmaceutical research due to its unique properties and potential applications. The structure of this molecule incorporates several key functional groups, including a cyano group, a hydroxyl group, and a nitro group, which contribute to its reactivity and utility in various synthetic pathways.

The synthesis of N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide involves meticulous planning and execution to ensure high yield and purity. The process typically begins with the preparation of the benzamide core, followed by functionalization at the 2-position with a hydroxyl group and at the 4-position with a nitro group. The introduction of the cyano group at the 1-position of the 2,2-dimethylpropyl substituent adds an additional layer of complexity to the synthesis. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

The chemical properties of N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide make it a valuable intermediate in the development of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing and electron-donating groups on the benzene ring influences its reactivity in various chemical reactions. For instance, the nitro group can be reduced to an amine, while the cyano group can undergo nucleophilic substitution reactions. These properties are particularly useful in medicinal chemistry for designing molecules with specific biological activities.

Recent research has highlighted the potential of N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide as a precursor in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced pharmacological properties. For example, modifications at the hydroxyl and nitro positions have led to compounds with improved solubility and bioavailability. Additionally, the compound has been explored as a building block for kinase inhibitors, which are crucial in treating various diseases, including cancer.

The role of computational chemistry in optimizing the synthesis and applications of N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions and reaction outcomes with high accuracy. This has led to the development of more efficient synthetic routes and has helped in identifying new applications for this compound. For instance, molecular docking studies have revealed that derivatives of this compound exhibit promising activity against certain enzymes implicated in inflammatory diseases.

In conclusion, N-(1-cyano-2,2-dimethylpropyl)-2-hydroxy-4-nitrobenzamide (CAS No. 1788678-60-3) is a versatile chemical entity with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and agrochemicals. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow further.